Cas no 112966-16-2 (Tokinolide B)

• Product Name: Tokinolide B
• CAS No: 112966-16-2
• MF: C₂₄H₂₈O₄
• MW: 380.4767
• CID: 230974
• PubChem ID: 11090206
• Update Time: 2025-05-20

Tokinolide B Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (1'S,3Z,3aS,5R,6R)-
• Tokinolide B
• Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (1'S,3
• (3'Z)-(3S,8R,3a'S,6'R)-3,3a':8,6'-Diligustilide
• Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, [3aS-(3Z,3aa,4a,5a,6a)]-
• 3A':8
• (3'Z)-(3S
• TokinolideB
• MS-26229
• AKOS037515200
• DTXSID401318006
• 112966-16-2
• CS-0016436
• SCHEMBL4215566
• (1S,2Z,7R,8R,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzofuran]-1',4-dione
• HY-N1145
• 6'R)-3
• (1S,2Z,7R,8R,9S)-2-butylidene-8-propylspiro(3-oxatricyclo(5.2.2.01,5)undec-5-ene-9,3'-4,5-dihydro-2-benzofuran)-1',4-dione
• DA-58644

• Inchi： 1S/C24H28O4/c1-3-5-11-20-23-13-12-15(14-19(23)22(26)27-20)17(8-4-2)24(23)18-10-7-6-9-16(18)21(25)28-24/h6,9,11,14-15,17H,3-5,7-8,10,12-13H2,1-2H3/b20-11-/t15-,17-,23+,24+/m1/s1
• InChI Key： DZMFTLLDUYBHLI-MUSNRYMWSA-N
• SMILES： O1C(C2C([H])=C([H])C([H])([H])C([H])([H])C=2[C@@]21[C@]([H])(C([H])([H])C([H])([H])C([H])([H])[H])[C@@]1([H])C([H])=C3C(=O)O/C(=C(/[H])\C([H])([H])C([H])([H])C([H])([H])[H])/[C@@]23C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 380.19900
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.8

Experimental Properties

• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 644.2±55.0 °C at 760 mmHg
• Flash Point: 338.5±29.9 °C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 52.60000
• LogP: 4.92210
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Tokinolide B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous